molecular formula C5H8N4O B2832220 5-amino-1-methyl-1H-pyrazole-3-carboxamide CAS No. 1367780-31-1

5-amino-1-methyl-1H-pyrazole-3-carboxamide

Cat. No. B2832220
CAS RN: 1367780-31-1
M. Wt: 140.146
InChI Key: GEPIEDRYDYIPHS-UHFFFAOYSA-N
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Description

“5-amino-1-methyl-1H-pyrazole-3-carboxamide” is a chemical compound with the molecular formula C5H8N4O . It is a part of the pyrazole family, which are heterocyclic compounds that have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .


Synthesis Analysis

The synthesis of pyrazole derivatives, including “5-amino-1-methyl-1H-pyrazole-3-carboxamide”, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . For instance, Bazgir and co-workers reported an efficient method for the pseudo-three-component condensation reaction of 1,3-diphenyl 5-amino-pyrazole 1a with isatines 15 to afford 3,3-bis-(5-amino-1H-pyrazol-4-yl)indolin-2-one derivatives 16 in water with good yields catalyzed by p-toluenesulfonic acid (p-TSA) .


Molecular Structure Analysis

The molecular structure of “5-amino-1-methyl-1H-pyrazole-3-carboxamide” consists of a five-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity . The molecular weight of the compound is 140.14 .


Chemical Reactions Analysis

Pyrazoles, including “5-amino-1-methyl-1H-pyrazole-3-carboxamide”, are versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities . They are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .


Physical And Chemical Properties Analysis

“5-amino-1-methyl-1H-pyrazole-3-carboxamide” is a solid compound . Its InChI code is 1S/C5H8N4O/c1-7-5(10)3-2-4(6)9-8-3/h2H,1H3,(H,7,10)(H3,6,8,9) .

Scientific Research Applications

Medicinal Chemistry

5-Amino-1-methyl-1H-pyrazole-3-carboxamide is a type of aminopyrazole, which is a scaffold with large therapeutic potential . Aminopyrazoles are advantageous frameworks able to provide useful ligands for receptors or enzymes, such as p38MAPK, and different kinases, COX and others, as well as targets important for bacterial and virus infections .

Anticancer/Anti-inflammatory Compounds

This compound has shown significant results in the field of anticancer and anti-inflammatory compounds . For instance, (S)-5-amino-3-(4-((5-fluoro-2-methoxybenzamido)methyl)phenyl)-1-(1,1,1-trifluoropropane-2-yl)-1 H-pyrazole-4 carboxamide is a reversible inhibitor of Bruton Kinase (BTK), a nonreceptor tyrosine kinase, that represents a major therapeutic target for B-cell-driven malignancies .

Organic Synthesis

5-Amino-pyrazoles, including 5-amino-1-methyl-1H-pyrazole-3-carboxamide, have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds .

Construction of Heterocyclic Scaffolds

5-Amino-pyrazoles are used as synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities . They are used to construct diverse heterocyclic scaffolds, such as poly-substituted heterocyclic compounds and fused heterocyclic compounds .

Synthesis of Fused Heterocycles

5-Amino-pyrazoles are used in the synthesis of fused heterocycles, which are classified as bicyclic, tricyclic, tetracyclic, and spiro-fused pyrazole derivatives .

Pharmaceutical Applications

5-Amino-pyrazoles represent a class of promising functional reagents, similar to the biologically active compounds, highlighted with diverse applications especially in the field of pharmaceutics and medicinal chemistry .

Safety and Hazards

The compound is associated with certain safety hazards. It may cause skin and eye irritation. Ingestion and inhalation should be avoided. Dust formation should also be avoided .

Future Directions

Pyrazoles, including “5-amino-1-methyl-1H-pyrazole-3-carboxamide”, have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds . They have diverse applications especially in the field of pharmaceutics and medicinal chemistry . Therefore, future research could focus on exploring new synthesis methods and applications of this compound.

properties

IUPAC Name

5-amino-1-methylpyrazole-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8N4O/c1-9-4(6)2-3(8-9)5(7)10/h2H,6H2,1H3,(H2,7,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GEPIEDRYDYIPHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC(=N1)C(=O)N)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

140.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-amino-1-methyl-1H-pyrazole-3-carboxamide

CAS RN

1367780-31-1
Record name 5-amino-1-methyl-1H-pyrazole-3-carboxamide
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